CID 71362185
Description
CID 71362185 is a chemical compound referenced in PubChem, a public database for chemical structures and biological activities. The available evidence primarily focuses on other compounds, such as oscillatoxin derivatives (CIDs 101283546, 185389, 156582093, 156582092) and benzothiophene carboxylates (e.g., CID 737737) . This gap in data limits a definitive characterization of this compound.
For instance, oscillatoxin derivatives are marine toxins with polyether backbones, while benzothiophene derivatives are aromatic heterocycles often studied for pharmaceutical applications. This compound may belong to one of these classes, but further experimental validation is required.
Properties
CAS No. |
403980-88-1 |
|---|---|
Molecular Formula |
AgBaCuGdOSm |
Molecular Weight |
632.4 g/mol |
InChI |
InChI=1S/Ag.Ba.Cu.Gd.O.Sm |
InChI Key |
WGWBCPAAMJJLRP-UHFFFAOYSA-N |
Canonical SMILES |
O=[Ag].[Cu].[Ba].[Sm].[Gd] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of CID 71362185 involves specific synthetic routes and reaction conditions. These methods typically include the use of various solvents, catalysts, and reagents to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced equipment and techniques such as supercritical fluid crystallization, which can enhance the bioavailability and reduce the particle size of the compound .
Chemical Reactions Analysis
Types of Reactions
CID 71362185 undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and conditions.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary, but they often involve controlled temperatures and pressures to achieve the desired products.
Major Products Formed
The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated compounds.
Scientific Research Applications
CID 71362185 has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular targets.
Industry: This compound is used in the development of new materials and industrial processes.
Mechanism of Action
The mechanism of action of CID 71362185 involves its interaction with specific molecular targets and pathways. This compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Tables and Figures
Table 1. Key Properties of Analogs
| Property | Oscillatoxin D (CID 101283546) | Benzothiophene-2-carboxylic acid (CID 737737) |
|---|---|---|
| Molecular Weight | ~800 Da (estimated) | 257.10 g/mol |
| Bioactivity | Cytotoxic, ionophoric | CYP1A2 inhibition |
| Synthetic Complexity | High (polyketide pathway) | Moderate (heterocyclic synthesis) |
Figure 1. Hypothetical Structural Classes for this compound (A) Oscillatoxin-like polyether backbone. (B) Benzothiophene core with functional groups.
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